Tert-butyl 3-(hydroxymethyl)-3-methylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl 3-(hydroxymethyl)-3-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C11H22N2O3/c1-10(2,3)16-9(15)13-6-5-12-11(4,7-13)8-14/h12,14H,5-8H2,1-4H3
• InChI Key: JDIARRKHPCVARB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCN1)C(=O)OC(C)(C)C)CO
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• CAS RN: 2137572-11-1

Description

Tert-butyl 3-(hydroxymethyl)-3-methylpiperazine-1-carboxylate, also known as Boc-HMP, is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of drug discovery. It is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Crystal Structure Analysis

• The six-membered ring of tert-butyl 3-(hydroxymethyl)-3-methylpiperazine-1-carboxylate exhibits a distorted half-chair configuration. Hydrogen bonds formed between the hydroxymethyl group and the carbonyl group of the ester, as well as interactions between the nitrogen atoms and the piperazine oxo group, are crucial for understanding the structural properties of similar organic compounds (Kolter et al., 1996).

Synthesis and Organic Chemistry

• The compound is a key intermediate in the synthesis of novel protein tyrosine kinase inhibitors, highlighting its role in drug development. An efficient synthesis route for tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, which shares structural similarities, underscores the importance of this compound in synthesizing pharmacologically relevant molecules (Chen Xin-zhi, 2011).

Chemical Analysis and Diagnostics

• tert-Butyl derivatives, including this compound, have applications in chemical analysis. For instance, they are used in capillary gas chromatography for quantitatively determining metabolites originating from the metabolism of tyrosine and tryptophan. This is important for diagnosing and monitoring functional tumors and conducting pharmacokinetic studies (Muskiet et al., 1981).

Environmental Science and Technology

• Research into the degradation of chlorotriazine pesticides by sulfate radicals demonstrates the reactivity of tert-butyl groups in environmental remediation processes. Such studies are essential for understanding how to mitigate the impact of agricultural contaminants on drinking water (Lutze et al., 2015).